Cas no 5590-95-4 (Cyclopentanol, 3-methyl-, trans-)
5590-95-4 structure
Product Name:Cyclopentanol, 3-methyl-, trans-
CAS No:5590-95-4
MF:C6H12O
MW:100.158882141113
CID:1596350
PubChem ID:7006447
Update Time:2025-04-21
Cyclopentanol, 3-methyl-, trans- Chemical and Physical Properties
Names and Identifiers
-
- Cyclopentanol, 3-methyl-, trans-
- trans-3-Methylcyclopentanol
- 1402842-91-4
- SCHEMBL765935
- 5590-95-4
- (1R,3R)-3-methylcyclopentan-1-ol
- trans-3-methyl-cyclopentanol
-
- Inchi： 1S/C6H12O/c1-5-2-3-6(7)4-5/h5-7H,2-4H2,1H3/t5-,6-/m1/s1
- InChI Key： VEALHWXMCIRWGC-PHDIDXHHSA-N
- SMILES： O[C@@H]1CC[C@@H](C)C1
Computed Properties
- Exact Mass: 100.08886
- Monoisotopic Mass: 100.088815002g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 61.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
Cyclopentanol, 3-methyl-, trans- Related Literature
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
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